Cas no 941929-92-6 (4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 941929-92-6
• MF: C₁₈H₁₈N₄O₅S
• MW: 402.424322605133
• CID: 5501121
• PubChem ID: 16955851
• Update Time: 2025-10-31

4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024470166
• VU0501220-1
• 4-((4-methoxyphenyl)sulfonyl)-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)butanamide
• 4-(4-methoxyphenyl)sulfonyl-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)butanamide
• F2822-0146
• 941929-92-6
• 4-(4-methoxybenzenesulfonyl)-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C18H18N4O5S/c1-26-14-4-6-15(7-5-14)28(24,25)12-2-3-16(23)20-18-22-21-17(27-18)13-8-10-19-11-9-13/h4-11H,2-3,12H2,1H3,(H,20,22,23)
• InChI Key： KVLZKKLHGKMSCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCCC(NC1=NN=C(C2C=CN=CC=2)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 402.09979086g/mol
• Monoisotopic Mass: 402.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 133Ų

Additional information on 4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide

Professional Introduction to Compound with CAS No. 941929-92-6 and Product Name: 4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide

The compound in question, identified by the CAS number 941929-92-6, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, commercially referred to as 4-(4-methoxybenzenesulfonyl)-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbutanamide, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's design lies a 1,3,4-oxadiazole scaffold, which is a heterocyclic ring system known for its broad spectrum of biological activities. The oxadiazole ring is particularly valued for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In this specific derivative, the oxadiazole ring is linked to a pyridin-4-yl group, which introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. The pyridine moiety is a common pharmacophore in medicinal chemistry, often contributing to binding affinity and selectivity.

The amide functionality in the molecule, positioned at the N-5 position of the oxadiazole, serves as a critical pharmacophore for interactions with biological macromolecules. The amide group can engage in hydrogen bonding, a key interaction mode in many drug-receptor complexes. Furthermore, the presence of an amide bond often enhances the solubility and bioavailability of pharmaceutical compounds, making this derivative potentially suitable for oral administration.

The sulfonyl group at the 4-(4-methoxybenzenesulfonyl) position is another key feature of this compound. Sulfonyl groups are well-documented pharmacophores that can enhance binding affinity through multiple interaction mechanisms, including hydrogen bonding and hydrophobic effects. The methoxy substituent on the aromatic ring introduces additional electronic properties that can fine-tune the compound's activity profile. This part of the molecule may be particularly important for modulating enzyme kinetics or receptor binding affinities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The integration of machine learning algorithms has allowed for rapid screening of large chemical libraries, identifying promising candidates like this one for further experimental validation. Studies have shown that derivatives of 1,3,4-oxadiazole exhibit potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

In particular, the combination of an oxadiazole scaffold with pyridine and sulfonyl groups has been explored in several recent publications as a strategy to develop novel bioactive molecules. For instance, researchers have demonstrated that similar structural motifs can inhibit specific kinases involved in cancer progression or modulate inflammatory pathways by interacting with target proteins. The presence of multiple pharmacophores in this compound suggests that it may exhibit pleiotropic effects, engaging multiple biological targets simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective modifications to construct the desired molecular framework. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to ensure high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and potential future clinical trials.

Evaluation of the compound's pharmacological properties has already begun in several research laboratories. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, its structure suggests potential interactions with enzymes involved in metabolic pathways or signaling cascades implicated in diseases such as diabetes or neurodegenerative disorders. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational tools in analyzing and optimizing such compounds cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify lead compounds with favorable physicochemical properties and predicted biological activities. By leveraging these computational methods alongside experimental data, researchers can accelerate the drug discovery process significantly. This approach aligns well with current trends toward precision medicine and targeted therapies.

Future directions for research on this compound include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. If initial results are promising, clinical trials may be initiated to assess its therapeutic potential in humans. Additionally, structural modifications based on computational predictions could be undertaken to enhance potency or selectivity while minimizing side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists who design molecules like this one; biologists who investigate their interactions with living systems; pharmacologists who assess their efficacy; computational scientists who model their behavior; and clinicians who translate findings into patient treatments. Such collaborative efforts are essential for bringing innovative therapies from bench to bedside efficiently.